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Introduction

Diclazuril, a benzeneacetonitrile derivative, is a potent anticoccidial agent widely used in the
poultry industry. Its sodium salt form enhances its solubility and bioavailability.[1] Efficacy
studies are crucial to determine the optimal dosage and treatment regimens for controlling
coccidiosis caused by various Eimeria species. These application notes and protocols provide
a detailed framework for conducting in vivo efficacy studies of Diclazuril sodium in broiler
chickens, a primary model for avian coccidiosis research.

Diclazuril is effective against various stages of the Eimeria life cycle, including both asexual
and sexual stages.[2] This broad activity spectrum allows for both prophylactic and therapeutic
treatment strategies.[3][4][5] The primary mechanism of action is not fully elucidated but is
known to involve the disruption of the parasite’s life cycle, preventing the excretion of oocysts.
[6] Recent studies suggest that Diclazuril may affect the expression of cyclin-dependent kinase-
related kinase 2 (EtCRK2) in Eimeria tenella, a key regulator of the cell cycle.[6][7]

Data Presentation: Efficacy of Diclazuril Sodium
Against Eimeria Species

The following tables summarize quantitative data from various studies on the efficacy of
Diclazuril in broiler chickens experimentally infected with different Eimeria species.
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Table 1: Efficacy of Diclazuril Against Eimeria tenella

Oocyst
Mean .
Dose ] Excretion Body .
Treatmen . Lesion . Mortality Referenc
(ppm in (oocysts/  Weight
t Group Score ( . Rate (%) e
feed) sD) gram Gain (g)
feces)
Infected,
Untreated 0O 35+05 5.2x10" 150 20 [8][9]
Control
Diclazuril 0.5 0.2+0.1 1.5x10"3 350 0 [10][11][12]
. _ Not [10][11][12]
Diclazuril 1.0 0.0+£0.0 380 0
Detected [13]
_ _ Not
Diclazuril 15 0.0+£0.0 375 0 [11][13]
Detected

Table 2: Efficacy of Diclazuril Against Mixed Eimeria Infections*
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Oocyst
Mean . .
Excretio Final Feed .
Treatme Dose Total Mortalit
. . n Body Convers Referen
nt (ppm in Lesion . . y Rate
(oocyst  Weight ion ce
Group feed) Score (* . (%)
slgram (9) Ratio
SD) .
litter)
Infected,
8.5 x
Untreate 0 28+0.6 1850 2.10 12.9 [13]
1075
d Control
] ) 1.2x
Diclazuril 0.5 0.6+0.2 2100 1.85 1.41 [13]
10nM
) ] 5.0 x
Diclazurii 1.0 05+0.2 2150 1.80 0.85 [10][13]
1073
] ) 4.5 x
Diclazuril 1.5 0.5+0.2 2140 1.81 0.63 [13]
1073

*Mixed infection may include a combination of E. acervulina, E. maxima, E. tenella, E. brunetti,
and E. necatrix.

Experimental Protocols

These protocols are based on established methodologies for evaluating the efficacy of
anticoccidial drugs in poultry and are consistent with the guidelines from the World Association
for the Advancement of Veterinary Parasitology (WAAVP).

Protocol 1: Prophylactic Efficacy of Diclazuril Sodium in
Feed

1. Objective: To evaluate the prophylactic efficacy of Diclazuril sodium administered in the
feed against an experimental Eimeria challenge in broiler chickens.

2. Materials:

o One-day-old, coccidia-free broiler chicks.
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Coccidia-free starter and grower feed.

Diclazuril sodium.

Sporulated oocysts of the desired Eimeria species (e.g., E. tenella, E. acervulina, E.
maxima).

Wire-floored battery cages or floor pens with fresh, dry litter.

McMaster counting chambers.

Microscope.

Lesion scoring guide (e.g., Johnson and Reid, 1970).

. Experimental Design:

Animal Allocation: Randomly allocate chicks to different treatment groups (minimum of 10
birds per group, with at least 3 replicates per treatment).

Treatment Groups:

Group 1: Uninfected, Untreated Control (UUC) - No infection, no treatment.

Group 2: Infected, Untreated Control (IUC) - Infected, no treatment.

Group 3-5: Infected, Diclazuril-treated - Infected, and treated with Diclazuril sodium at
varying concentrations in the feed (e.g., 0.5 ppm, 1.0 ppm, 1.5 ppm).[13]

Group 6: Positive Control - Infected, and treated with a known effective anticoccidial drug.
Acclimatization: Acclimatize the chicks for a minimum of 5 days before the start of the
experiment.

. Procedure:

Medicated Feed Preparation: Prepare medicated feed by thoroughly mixing the calculated
amount of Diclazuril sodium with the basal diet to achieve the desired concentrations.
Treatment Administration: Provide the respective medicated or non-medicated feed to each
group from Day 0 of the study until the end of the experiment.

Infection: On Day 14, orally inoculate each chick in the infected groups with a predetermined
dose of sporulated Eimeria oocysts (e.g., 1 x 1075 sporulated oocysts of E. tenella per bird).
[8] The UUC group should receive a sham inoculum (e.g., sterile water).

Observation Period: Monitor the birds daily for clinical signs of coccidiosis (e.g., bloody
droppings, ruffled feathers, depression) and mortality for at least 7-9 days post-infection (pi).
Data Collection:

Body Weight: Record the body weight of individual birds at the start of the experiment (Day
0), on the day of infection, and at the termination of the study.

Feed Intake: Measure the feed consumption per pen throughout the study to calculate the
feed conversion ratio (FCR).
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e Lesion Scoring: On Day 6 or 7 post-infection, euthanize a subset of birds from each group
(e.g., 5 birds per group) and score the intestinal lesions according to a standardized scoring
system (O to 4 scale).

e Oocyst Counts: From Day 5 to Day 9 post-infection, collect fecal samples from each pen and
determine the number of oocysts per gram of feces (OPG) using the McMaster technique.

5. Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, t-
test) to determine the significance of differences between treatment groups.

Protocol 2: Therapeutic Efficacy of Diclazuril Sodium in
Drinking Water

1. Objective: To evaluate the therapeutic efficacy of Diclazuril sodium administered in drinking
water after the onset of clinical signs of coccidiosis.

2. Materials: Same as Protocol 1, with the addition of a water-soluble formulation of Diclazuril
sodium.

3. Experimental Design:

e Animal Allocation and Groups: Similar to Protocol 1.

e Treatment Groups:

e Group 1: Uninfected, Untreated Control (UUC).

e Group 2: Infected, Untreated Control (IUC).

e Group 3-4: Infected, Diclazuril-treated - Infected, and treated with Diclazuril sodium in
drinking water at different concentrations (e.g., 5 ppm, 10 ppm) for 48 hours, starting upon
the first appearance of bloody droppings (typically 4-5 days post-infection).[4][5]

e Group 5: Positive Control - Infected, and treated with a known effective water-soluble
anticoccidial.

4. Procedure:

« Infection: On Day 14, orally inoculate all birds (except UUC group) with a standardized dose
of sporulated Eimeria oocysts.

e Treatment Administration: Monitor the birds closely for the first appearance of clinical signs
(e.g., bloody feces). Once observed, replace the regular drinking water with the medicated
water for the designated treatment groups for a period of 48 hours.
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» Data Collection and Analysis: Follow the same procedures for data collection (body weight,
feed intake, lesion scoring, oocyst counts) and statistical analysis as described in Protocol 1.
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Caption: Experimental Workflow for a Prophylactic Diclazuril Sodium Efficacy Study.
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Caption: Proposed Mechanism of Action of Diclazuril on the Eimeria Life Cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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